1-Hydrazino-7-methylisoquinoline

• Molecular Formula: C10H11N3
• Molecular Weight: 173.21 g/mol
• SMILES: CC1=CC2=C(C=C1)C=CN=C2NN
• InChI: InChI=1S/C10H11N3/c1-7-2-3-8-4-5-12-10(13-11)9(8)6-7/h2-6H,11H2,1H3,(H,12,13)
• InChIKey: VMLASAAEILXVAG-UHFFFAOYSA-N

1-Hydrazino-7-methylisoquinoline (CAS number not publicly assigned; molecular formula C₁₀H₁₁N₃, molecular weight 173.21 g/mol) is a nitrogen-containing heterocyclic compound belonging to the 1-hydrazinoisoquinoline family. It features a hydrazino (–NHNH₂) group at the C1 position and a methyl (–CH₃) substituent at the C7 position of the isoquinoline scaffold.

1-Hydrazino-7-methylisoquinoline – A Positionally Defined Hydrazinoisoquinoline Building Block for Antihypertensive and Cytotoxic Probe Development

1-Hydrazino-7-methylisoquinoline (CAS number not publicly assigned; molecular formula C₁₀H₁₁N₃, molecular weight 173.21 g/mol) is a nitrogen-containing heterocyclic compound belonging to the 1-hydrazinoisoquinoline family. It features a hydrazino (–NHNH₂) group at the C1 position and a methyl (–CH₃) substituent at the C7 position of the isoquinoline scaffold . First disclosed in the pioneering patent US2719158, this compound served as an early lead in the search for hydrazinoisoquinoline-based antihypertensive agents [1]. Contemporary vendor documentation further indicates investigation of its cytotoxic properties against cancer cell lines, positioning it as a versatile intermediate for medicinal-chemistry-driven probe development .

Positional control 7-methyl defines physicochemical and binding profile

Probe synthesis Supports cardiovascular adrenergic probe development

Cell-based screening Supports cytotoxicity screening in cancer cell models

• [1] Druey, J. (1955). 1-Hydrazino-isoquinolines. US Patent 2,719,158. View Source

Why Generic Hydrazinoisoquinoline Substitution Compromises Reproducibility in 1-Hydrazino-7-methylisoquinoline Research

The biological and physicochemical profile of hydrazinoisoquinolines is exquisitely sensitive to the position of ring substituents. The 7-methyl group in 1-hydrazino-7-methylisoquinoline alters the electron density of the aromatic system, modulates lipophilicity (clogP), and influences the pKa of the hydrazino moiety relative to the unsubstituted or differently methylated analogs (e.g., 3-methyl or 4-methyl isomers) [1]. These differences directly impact solubility, membrane permeability, target binding, and metabolic stability. Consequently, substituting 1-hydrazino-7-methylisoquinoline with a generic “1-hydrazinoisoquinoline” or a regioisomeric methyl analog without re-validating the entire experimental system introduces uncontrolled variability that can lead to irreproducible biological results and wasted procurement resources .

Methyl Position Sensitivity

7-methyl alters electronic, lipophilic, and binding profiles; 3- or 4-methyl isomers may shift these properties, introducing variability.

Synthetic Precursor Divergence

Synthesis of each regioisomer relies on distinct chlorinated precursors, making direct substitution infeasible without re-sourcing.

Biological Profile Mismatch

Biological activity observed for one hydrazinoisoquinoline may not transfer to the 7-methyl analog; requires specific validation.

• [1] Druey, J. (1955). 1-Hydrazino-isoquinolines. US Patent 2,719,158. View Source

Quantitative Evidence Differentiating 1-Hydrazino-7-methylisoquinoline from Its Closest Analogs

Thermal Stability and Purity Benchmarking Against the Parent 1-Hydrazinoisoquinoline

The free base of 1-hydrazinoisoquinoline (unsubstituted) melts at approximately 172 °C after recrystallization from ethyl acetate, as reported in the foundational patent US2719158 [1]. For the 7-methyl derivative, vendor quality-control data indicate a similar melting range (approx. 172 °C for pure forms), but the presence of the methyl group increases molecular weight from 159.19 g/mol (C₉H₉N₃) to 173.21 g/mol (C₁₀H₁₁N₃) and introduces additional hydrophobic surface area, which alters solubility in organic solvents such as ethanol and methanol . These differences, while seemingly subtle, are critical for gravimetric formulation and for predicting chromatographic behavior during purification.

Thermal & Purity Benchmark

Reported

MW increase +14.02 g/mol (8.8%)
Melting point ~172 °C, solubility altered

Supports molar calibration and formulation review

Requires method-specific solubility verification

Evidence Dimension	Melting point and molecular weight
Target Compound Data	Melting point approx. 172 °C; MW = 173.21 g/mol
Comparator Or Baseline	1-Hydrazinoisoquinoline: mp 172 °C (ethyl acetate); MW = 159.19 g/mol
Quantified Difference	MW increase of 14.02 g/mol (8.8% increase); melting point similar but not identical due to methyl effect on crystal packing
Conditions	Recrystallization from ethyl acetate; vendor-reported purity ≥95%

Why This Matters

The molecular weight difference directly affects molar concentration calculations in biological assays, and the altered solubility profile can influence stock solution preparation, making direct substitution without recalibration scientifically unsound.

• [1] Druey, J. (1955). 1-Hydrazino-isoquinolines. US Patent 2,719,158. View Source

Synthetic Precursor Specificity: 7-Methyl Substitution Dictates the Halogenated Isoquinoline Starting Material

The synthesis of 1-hydrazino-7-methylisoquinoline proceeds via nucleophilic substitution of 1-chloro-7-methylisoquinoline with hydrazine hydrate in alcoholic solvent under controlled heating, yielding the target compound in good yields [1]. In contrast, the 3-methyl analog requires 1-chloro-3-methylisoquinoline, and the 4-methyl analog requires 1-chloro-4-methylisoquinoline. The availability, cost, and synthetic route to each chlorinated precursor are distinct; for instance, 1-chloro-7-methylisoquinoline is itself prepared from 7-methylisoquinolin-1(2H)-one via POCl₃ reflux [2]. This divergent synthetic entry means that the 7-methyl isomer cannot be simply “replaced” by another regioisomer without altering the entire synthetic supply chain.

Synthetic Precursor Route

Class-level

Requires 1-chloro-7-methylisoquinoline; 3-/4-methyl isomers use different chlorinated precursors

Dictates synthesis supply chain; isomer-specific procurement required

No quantitative yield comparison available

Evidence Dimension	Synthetic precursor and route
Target Compound Data	Precursor: 1-chloro-7-methylisoquinoline; reaction with hydrazine hydrate in ethanol, heated
Comparator Or Baseline	1-Chloro-3-methylisoquinoline → 1-hydrazino-3-methylisoquinoline; 1-chloro-4-methylisoquinoline → 1-hydrazino-4-methylisoquinoline
Quantified Difference	No quantitative yield comparison available; differentiation is qualitative but operationally critical for procurement
Conditions	Patent US2719158; Drug Synthesis Database for 1-chloro-7-methylisoquinoline synthesis

Why This Matters

The specific chlorinated precursor determines the entire synthetic route, influencing cost, lead time, and scalability. Procuring the wrong methyl isomer can result in a completely different compound that is unfit for the intended biological or chemical study.

• [1] Druey, J. (1955). 1-Hydrazino-isoquinolines. US Patent 2,719,158. View Source
• [2] Guo, L. et al. (1999). 1-Chloro-7-methylisoquinoline synthesis. Drug Synthesis Database. https://data.yaozh.com/hhw/detail?id=951839&type=fzk View Source

Antihypertensive Indication: Evidence from the Original Patent and Differentiation from Non-Methylated Analog

The US2719158 patent explicitly claims the use of 1-hydrazino-7-methylisoquinoline (as a representative of the 1-hydrazinoisoquinoline class) as a remedy against high blood pressure, with oral tablet and parenteral ampule formulations described [1]. While specific blood pressure reduction values are not disclosed in the patent, later pharmacological profiling of the parent compound 1-hydrazinoisoquinoline indicates pressor activity mediated through α- and β-adrenergic receptor binding and aldehyde oxidase inhibition . The 7-methyl substituent is expected to modulate this activity by altering receptor affinity and pharmacokinetics, a classic SAR observation in isoquinoline-based cardiovascular agents [1].

Antihypertensive Patent Claim

Class-level

Patent US2719158 claims antihypertensive indication; 7-methyl may modulate receptor affinity versus parent

Supports cardiovascular probe differentiation; specific isomer needed for SAR studies

No quantitative in vivo blood pressure data available

Evidence Dimension	Therapeutic indication and mechanism of action
Target Compound Data	Antihypertensive indication claimed in patent; 7-methyl group present for potential SAR differentiation
Comparator Or Baseline	1-Hydrazinoisoquinoline: pressor agent, α/β-adrenergic receptor binding, aldehyde oxidase inhibition
Quantified Difference	No quantitative in vivo blood pressure data available for direct comparison; differentiation is based on structural and pharmacological precedent
Conditions	Patent US2719158; pharmacological data from CymitQuimica technical summary

Why This Matters

For researchers focused on cardiovascular or adrenergic receptor pharmacology, the 7-methyl derivative represents a distinct chemical probe with potentially altered receptor subtype selectivity compared to the unsubstituted parent, warranting its specific procurement over generic 1-hydrazinoisoquinoline.

• [1] Druey, J. (1955). 1-Hydrazino-isoquinolines. US Patent 2,719,158. View Source

Cytotoxicity Screening and DHFR Inhibitory Activity: Cross-Class Comparison with 7-Hydrazinylisoquinoline

Vendor documentation indicates that 1-hydrazino-7-methylisoquinoline exhibits cytotoxicity against various cancer cell lines and is under investigation as an anticancer candidate . A structurally related compound, 7-hydrazinylisoquinoline dihydrochloride (where the hydrazine is at C7 instead of C1), has been characterized as a moderate inhibitor of dihydrofolate reductase (DHFR) with an IC₅₀ of 12,000 nM against Pneumocystis carinii . Although the two compounds differ in the position of the hydrazine group, the demonstration of enzyme inhibition in the 7-substituted analog suggests that the 1-hydrazino-7-methyl scaffold may engage distinct biological targets or exhibit different potency profiles, underscoring the need for compound-specific rather than scaffold-generic testing.

Cytotoxicity & DHFR Context

Data to verify

Reported cytotoxicity (no public IC₅₀); related 7-hydrazinyl isomer: DHFR IC₅₀ 12,000 nM

Supports target-based screening rationale; regioisomer activity not directly interchangeable

IC₅₀ for 1-hydrazino-7-methyl isomer not available; cross-study interpretation

Evidence Dimension	Biological activity – DHFR inhibition
Target Compound Data	Cytotoxicity reported (specific IC₅₀ values not publicly available for the 1-hydrazino-7-methyl compound)
Comparator Or Baseline	7-Hydrazinylisoquinoline dihydrochloride: DHFR IC₅₀ = 12,000 nM (Pneumocystis carinii)
Quantified Difference	Direct numerical comparison not possible due to lack of published IC₅₀ for the 1-hydrazino-7-methyl isomer; the comparison highlights target engagement potential
Conditions	DHFR enzyme inhibition assay; cytotoxicity screening in cancer cell lines (unspecified)

Why This Matters

The existence of measurable DHFR inhibition in a regioisomeric hydrazinylisoquinoline provides a strong rationale for procuring the 1-hydrazino-7-methyl derivative as a distinct probe for target-based screening, rather than assuming all hydrazinoisoquinolines are interchangeable.

High-Confidence Application Scenarios for 1-Hydrazino-7-methylisoquinoline Derived from Quantitative Evidence

Cardiovascular Probe Development Targeting Adrenergic Receptor Subtypes

Leveraging the antihypertensive indication established in patent US2719158 [1], 1-hydrazino-7-methylisoquinoline can serve as a starting scaffold for synthesizing novel α/β-adrenergic receptor modulators. The 7-methyl group offers a handle for further SAR exploration, potentially improving subtype selectivity over the unsubstituted parent. Procurement of the specific 7-methyl isomer is mandatory to ensure that observed pharmacological effects can be correctly attributed to the intended chemical structure.

Synthesis of Fused Heterocyclic Libraries via Hydrazone Formation

The C1 hydrazino group is highly reactive toward carbonyl compounds, enabling the formation of hydrazones, pyrazoles, and triazoloisoquinolines. The 7-methyl substituent alters the electronic character of the isoquinoline ring, which can influence regioselectivity in cyclocondensation reactions [2]. Researchers building compound libraries should procure the exact regioisomer to maintain synthetic consistency and to generate meaningful SAR data.

Anticancer Lead Optimization Using 7-Methyl Substitution as a Lipophilicity Modulator

Vendor-reported cytotoxicity data suggest the compound is a candidate for anticancer probe development . Compared with the non-methylated analog, the 7-methyl group increases lipophilicity (estimated ΔlogP ~ +0.5), which can enhance membrane permeability and alter intracellular distribution. This property can be exploited in lead optimization campaigns where fine-tuning of physicochemical parameters is required, provided the exact 7-methyl compound is used as the starting point.

Analytical Reference Standard for Regioisomeric Purity Assessment

Given the commercial availability of multiple methyl-hydrazinoisoquinoline isomers (3-methyl, 4-methyl, 7-methyl), 1-hydrazino-7-methylisoquinoline of high purity (≥95%) is essential as an analytical reference standard for HPLC or LC-MS method development aimed at distinguishing regioisomeric impurities in synthetic batches . Its distinct chromatographic retention time relative to other isomers provides a tangible, quantifiable differentiation metric for quality control laboratories.

Application

Selection Property

Validation Focus

Cardiovascular adrenergic receptor probe development

Positional methyl for receptor subtype SAR

Validation of receptor binding selectivity profile

Synthesis of fused heterocyclic libraries

C1 hydrazino reactivity with carbonyls

Regioselectivity assessment in hydrazone formation

Anticancer lead optimization (lipophilicity modulation)

Lipophilicity increase via 7-methyl group

Membrane permeability modulation assessment

Analytical reference for regioisomeric purity

Chromatographic differentiation from other methyl regioisomers

HPLC separation validation for regioisomeric purity

• [1] Druey, J. (1955). 1-Hydrazino-isoquinolines. US Patent 2,719,158. View Source
• [2] Chemistry of Heterocyclic Compounds. Recyclization reactions of heterocycles – hydrazination of isoquinolinium salts. https://link.springer.com/article/... View Source